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Compound of Interest

Compound Name: 18:1 SM-d9

Cat. No.: B15561187

Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of specialized chemical reagents like 18:1 SM-d9 (N-oleoyl(d9)-D-

erythro-sphingosylphosphorylcholine) are paramount for laboratory safety and regulatory

compliance. This guide provides essential, step-by-step logistical information for the

appropriate disposal of 18:1 SM-d9, ensuring a safe laboratory environment.

Key Safety and Hazard Information
18:1 SM-d9 is often supplied in a solution, typically with chloroform. The safety profile and

disposal procedures are therefore largely determined by the hazards associated with the

solvent. Below is a summary of the hazard classifications for 18:1 SM-d9 in a chloroform

solution.
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Hazard Classification Description

Acute Toxicity
Toxic if swallowed, in contact with skin, or if

inhaled.[1]

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Irritation Causes serious eye irritation.[1]

Carcinogenicity Suspected of causing cancer.[1]

Reproductive Toxicity Suspected of damaging the unborn child.[1]

Specific Target Organ Toxicity

May cause damage to organs (Central nervous

system, Liver, Kidney) through prolonged or

repeated exposure. May cause respiratory

irritation or drowsiness and dizziness.[1]

Aquatic Hazard
Harmful to aquatic life with long-lasting effects.

[1]

Experimental Protocol for Disposal
The following procedure outlines the steps for the safe disposal of 18:1 SM-d9, particularly

when it is in a chloroform solution. This protocol is based on standard laboratory practices for

handling halogenated organic solvent waste.

Objective: To safely collect and dispose of 18:1 SM-d9 waste in accordance with hazardous

waste regulations.

Materials:

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (nitrile, double-

gloved if working with large quantities), lab coat, and chemical safety goggles.

Designated hazardous waste container for halogenated organic solvents.

Hazardous waste labels.

Fume hood.
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Procedure:

Work in a Ventilated Area: All handling and preparation for disposal of 18:1 SM-d9 solutions,

especially in chloroform, must be conducted within a certified chemical fume hood to prevent

inhalation of hazardous vapors.

Segregate Waste: Do not mix 18:1 SM-d9 waste with non-hazardous waste or other

chemical waste streams. It should be collected in a designated container for halogenated

organic solvents.[2][3]

Container Selection: Use a properly labeled, leak-proof, and chemically compatible waste

container. The container should be clearly marked as "Hazardous Waste" and list all

constituents, including "18:1 SM-d9" and "Chloroform."

Transferring Waste: Carefully transfer the 18:1 SM-d9 waste into the designated hazardous

waste container. Avoid splashing.

Container Management: Keep the waste container securely closed when not in use. Do not

overfill the container; leave adequate headspace to allow for vapor expansion.

Storage: Store the hazardous waste container in a cool, dry, and well-ventilated secondary

containment area, away from incompatible materials.

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a licensed professional waste disposal service to arrange for the

pickup and proper disposal of the halogenated solvent waste.[4][5] Disposal of chloroform-

containing waste typically involves high-temperature incineration in a permitted facility.[2]

Decontamination: Decontaminate any reusable glassware or equipment that has come into

contact with the 18:1 SM-d9 solution using an appropriate solvent (e.g., ethanol or soap and

water), ensuring the cleaning residue is also disposed of as hazardous waste.[6]

Disposal of Pure 18:1 SM-d9 (Solid Form):

If you are handling 18:1 SM-d9 in its pure, solid form, it should be treated as a chemical waste.

Packaging: Place the solid 18:1 SM-d9 in a securely sealed and clearly labeled container.
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Labeling: The label should include the chemical name, quantity, and any known hazards.

Disposal: Arrange for disposal through your institution's EHS office or a licensed chemical

waste disposal service.[5]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 18:1 SM-d9.

Start: 18:1 SM-d9 Waste

Is the waste in a chloroform solution?

Collect in a designated
halogenated organic solvent

waste container

Yes

Treat as solid chemical waste

No

Label container with all constituents
and 'Hazardous Waste'

Package securely and label
with chemical name and hazards

Store in a cool, dry, ventilated area
in secondary containment

Arrange for pickup by a licensed
hazardous waste disposal service

End: Proper Disposal
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Click to download full resolution via product page

Disposal workflow for 18:1 SM-d9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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